Cas no 1242933-88-5 (Fmoc-Lys(5-FAM)-OH)

• Product Name: Fmoc-Lys(5-FAM)-OH
• CAS No: 1242933-88-5
• MF: C₄₂H₃₄N₂O₁₀
• MW: 726.726771831512
• MDL: MFCD03787910
• CID: 2200615
• Update Time: 2025-06-07

Fmoc-Lys(5-FAM)-OH Chemical and Physical Properties

Names and Identifiers

• FMOC-LYS(5-FAM)-OH
• Fmoc-Lys(5'-FAM)-OH
• Fmoc-Lys(5`-FAM)-OH
• Fmoc-Lys(5;-FAM) -OH
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-ylcarboxamido)hexanoic acid
• L-Lysine, N6-[(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-Lys(5-FAM)-OH

• MDL： MFCD03787910
• Inchi： 1S/C42H34N2O10/c45-24-13-16-33-36(20-24)53-37-21-25(46)14-17-34(37)42(33)32-15-12-23(19-30(32)40(50)54-42)38(47)43-18-6-5-11-35(39(48)49)44-41(51)52-22-31-28-9-3-1-7-26(28)27-8-2-4-10-29(27)31/h1-4,7-10,12-17,19-21,31,35,45-46H,5-6,11,18,22H2,(H,43,47)(H,44,51)(H,48,49)/t35-/m0/s1
• InChI Key： ZAGGWQSWIFPNCB-DHUJRADRSA-N
• SMILES： O1C(C2C=C(C(NCCCC[C@@H](C(=O)O)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)C=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1340
• Topological Polar Surface Area: 181

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.3E-6 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Lys(5-FAM)-OH

Comprehensive Guide to Fmoc-Lys(5-FAM)-OH (CAS No. 1242933-88-5): Applications and Innovations

Fmoc-Lys(5-FAM)-OH (CAS No. 1242933-88-5) is a fluorescently labeled amino acid derivative widely used in peptide synthesis, bioconjugation, and biomedical research. This compound combines the Fmoc (9-fluorenylmethoxycarbonyl) protecting group with Lysine (Lys) conjugated to 5-carboxyfluorescein (5-FAM), a bright green fluorescent dye. Its unique properties make it invaluable for tracking peptide interactions, studying cellular uptake, and developing diagnostic tools.

In recent years, the demand for fluorescent probes like Fmoc-Lys(5-FAM)-OH has surged due to advancements in live-cell imaging and drug delivery systems. Researchers frequently search for "how to label peptides with FAM" or "best fluorescent tags for SPPS" (solid-phase peptide synthesis), highlighting its relevance. The compound’s high quantum yield and pH stability make it ideal for real-time monitoring in complex biological environments.

One of the hottest topics in 2024 is the use of Fmoc-Lys(5-FAM)-OH in cancer theranostics. Its ability to bind to tumor-specific peptides allows for simultaneous imaging and therapy evaluation. Searches like "FAM-labeled peptides in immunotherapy" or "CAS 1242933-88-5 supplier" reflect growing interest. The compound’s compatibility with automated peptide synthesizers further boosts its adoption in high-throughput labs.

From a technical perspective, Fmoc-Lys(5-FAM)-OH excels in click chemistry applications. Its carboxylic acid group enables easy conjugation to nanoparticles or antibodies, addressing queries such as "how to modify peptides with fluorescent dyes." The CAS No. 1242933-88-5 is often cross-referenced in patents for biosensors and molecular beacons, underscoring its industrial significance.

Quality control is critical for Fmoc-Lys(5-FAM)-OH. Users frequently ask about "HPLC purification methods for FAM-labeled peptides" or "storage conditions for CAS 1242933-88-5." The compound requires protection from light and moisture, with recommended storage at -20°C. Its ≥95% purity (verified by NMR and MS) ensures reproducibility in sensitive assays like FRET (Förster resonance energy transfer).

Looking ahead, Fmoc-Lys(5-FAM)-OH is poised to play a pivotal role in AI-driven drug discovery. Machine learning models trained on fluorescent peptide data rely on consistent labeling, making CAS No. 1242933-88-5 a cornerstone reagent. As the field evolves, this compound will continue to bridge gaps between synthetic chemistry and precision medicine.